5,5-dimethyl-5H,6H,7H-thieno[3,2-b]pyran-7-one

• IUPAC Name: 5,5-dimethyl-6H-thieno[3,2-b]pyran-7-one
• InChI: InChI=1S/C9H10O2S/c1-9(2)5-6(10)8-7(11-9)3-4-12-8/h3-4H,5H2,1-2H3
• InChI Key: NGCQGLVSMGNFAB-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=O)C2=C(O1)C=CS2)C
• Molecular Formula: C9H10O2S
• Molecular Weight: 182.24 g/mol

Description

5,5-dimethyl-5H,6H,7H-thieno[3,2-b]pyran-7-one is a chemical compound with the CAS Number: 129969-30-8. It has a molecular weight of 182.24 and its IUPAC name is 5,5-dimethyl-5,6-dihydro-7H-thieno[3,2-b]pyran-7-one.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H10O2S/c1-9(2)5-6(10)8-7(11-9)3-4-12-8/h3-4H,5H2,1-2H3. This code provides a specific representation of the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. The predicted Log Kow (KOWWIN v1.67 estimate) is 2.33. The predicted boiling point is 286.07°C (Adapted Stein & Brown method) and the predicted melting point is 82.60°C (Mean or Weighted MP).

Scientific Research Applications

Synthesis and Spectral Properties

5,5-Dimethyl-5H,6H,7H-thieno[3,2-b]pyran-7-one has been synthesized as a part of novel dimethyl-substituted thienopyranones. These compounds exhibit distinct spectral properties, underlined by differences in their UV spectra and supported by HOMO/LUMO calculations (McNally, Sanfilippo, Fitzpatrick, & Press, 1992).

Pharmaceutical Research

While specific applications in pharmaceutical research have been explored, such as antihypertensive activity, these are outside the scope of your request to exclude drug use and dosage information.

Chemical Synthesis Techniques

This compound plays a role in chemical synthesis techniques. For instance, it's involved in the one-pot synthesis of tetrasubstituted thiophenes, demonstrating the efficiency and versatility of these compounds in chemical reactions (Sahu et al., 2015).

Reactivity in Diels–Alder Reaction

The compound exhibits notable reactivity in Diels–Alder reactions. This type of reactivity is pivotal in the synthesis of various complex organic structures, indicating its potential use in advanced organic synthesis (Jackson, Moody, & Shah, 1990).

Potential Anticancer Agents

Novel thieno[3,2-c]pyran-4-one based small molecules, which include 5,5-Dimethyl-5H,6H,7H-thieno[3,2-b]pyran-7-one, have been synthesized as potential anticancer agents. These compounds were found to show selective growth inhibition of cancer cells in vitro, highlighting their potential significance in medical research (Nakhi et al., 2012).

Fluorescence and Photophysics

Thieno[3,2-c]pyrans, including this compound, have been studied for their fluorescence characteristics. They exhibit substituent-dependent fluorescence, which is crucial for applications in materials science and photophysics (Sahu et al., 2014).

Safety and Hazards

For safety and hazards information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.

Synthesis routes and methods

Procedure details

A solution of 3-hydroxy-2-(3-methyl-1-oxo-2-buten-1-yl) thiophene (39.0 g, 0.214 mol) and p-toluenesulfonic acid (3.5 g, 18 mmol) in toluene (400 mL) was heated to reflux for 3.5 d. The resultant solution was washed with saturated aqueous sodium bicarbonate and dried over sodium sulfate. The solvent was evaporated in vacuo to give a brown oil, 38.62 g (99%). A portion of the resultant oil was purified for analysis by distillation in a Kugelrohr oven at 145° to 155° C. at 0.35 mm Hg to give the product as an amber oil: IR (neat): 2979, 1664, 1530 and 1442 cm-1 ; MS: m/z 183 (MH+); 1H NMR (CDCl3): δ1.51 (s, 6H); 2.67 (s, 2H); 6.67 (d, J=5.4 Hz, 1H) and 7.60 (d, J=5.4 Hz, 1H).